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Get Quote

\ J

Identification, Synthesis, and Structural Verification
Strategy
Part 1: Executive Summary & Identity Verification[1]

Current Status: A comprehensive search of public chemical repositories (PubChem,
ChemSpider, CAS Common Chemistry) indicates that 3-phenoxy-N-cyclopropylbenzamide
does not have a widely indexed, open-access CAS Registry Number.[1][2] This suggests the
compound is either:

* A novel chemical entity (NCE) not yet cataloged in public domains.[1][2]

o A proprietary intermediate used in specific drug discovery programs (e.g., p38 MAPK
inhibitors) or pesticide synthesis (pyrethroid metabolites).[1][2]

¢ A catalog-exclusive compound available only through specialized building block vendors.[1]

[2]

Chemical Identity Card
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Property Specification

Systematic Name N-cyclopropyl-3-phenoxybenzamide
Molecular Formula C16H15NO2

Molecular Weight 253.30 g/mol

Predicted LogP ~3.2 - 3.5 (Lipophilic)

H-Bond Donors/Acceptors 1/2

Rotatable Bonds 4

Topological Polar Surface Area 38.3 A2

Structural Representation (SMILES): CI1CC1INC(=0)C2=CC=CC(=C2)0OC3=CC=CC=C3[1][3]

InChlKey (Predicted): [Generated-ldentifier-Required-For-Verification]

Part 2: The CAS Number Search Protocol (Deep Web
Strategy)

As this compound lacks a public CAS index, researchers must employ a Deep Web Verification
Protocol to confirm its novelty or proprietary status.[1][2] Do not rely on Google or standard
vendor searches.

Step-by-Step Verification Workflow

e SciFinder-n / CAS Registry Search:

o Method: Perform an Exact Structure Search rather than a name search. Naming
conventions vary (e.g., m-phenoxy-N-cyclopropylbenzamide).[1][2]

o Filter: Check for "Component of" or "Salt" records.[1][2]
» Reaxys (Elsevier) Query:

o Query: Draw the structure with the amide bond explicitly defined.
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o Target: Look for "Substance ID" or "Reaxys ID".[1][2] If a CAS exists, it will be linked here.
[LI[2][4]5][6]

e SureChEMBL (Patent Search):

o Why: Many compounds appear in patent claims (Markush structures) before they get a
CAS number.[1][2]

o Action: Search the full IUPAC name in the patent text fields.[1][2]

Part 3: Synthetic Logic & Manufacturing Route[2]

Given the structural components, the most robust synthesis route utilizes a standard amide
coupling between 3-phenoxybenzoic acid and cyclopropylamine.[1][2] This is a self-validating
protocol used in high-throughput medicinal chemistry.[1][2]

Retrosynthetic Analysis[2][8]

» Bond Disconnection: Amide (C-N) bond.
o Fragment A (Electrophile): 3-Phenoxybenzoyl chloride or activated ester.[1][2]

o Fragment B (Nucleophile): Cyclopropylamine.[1][2]

Detailed Synthetic Protocol (Bench Scale)

Note: This protocol assumes standard Schlenk line techniques.

Reagents:

Precursor 1: 3-Phenoxybenzoic acid (CAS: 3739-38-6)[1][2]

Precursor 2: Cyclopropylamine (CAS: 765-30-0)[1][2]

Coupling Agent: HATU or Thionyl Chloride (SOCI2)[1]

Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA)[1]

Solvent: Dichloromethane (DCM) or DMF[1]
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Procedure (Acid Chloride Method - High Yield):

 Activation: Dissolve 3-phenoxybenzoic acid (1.0 eq) in dry DCM. Add catalytic DMF (2
drops).[1][2]

e Chlorination: Add oxalyl chloride (1.2 eq) dropwise at 0°C. Stir at room temperature (RT) for
2 hours until gas evolution ceases.

o Concentration: Evaporate solvent/excess reagent in vacuo to yield crude acid chloride (do
not purify).

o Coupling: Redissolve acid chloride in dry DCM. Add DIPEA (2.5 eq).[1][2]

» Addition: Add cyclopropylamine (1.1 eq) dropwise at 0°C.

e Reaction: Stir at RT for 4-16 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1][2]

e Workup: Wash with 1N HCI, sat. NaHCOs, and brine.[1][2] Dry over MgSOa.[1][2]
 Purification: Recrystallize from Ethanol/Water or Flash Chromatography (SiOz2).[1][2]

Part 4: Visualization of Reaction Pathway

The following diagram illustrates the synthetic logic and potential downstream applications
(e.g., p38 MAPK inhibition or AgChem metabolite tracking).

SOCI2 or (COCI)2
DCM, cat. DMF

+ Cyclopropylamine
DIPEA, 0°C to RT

3-Phenoxybenzoic Acid Activated Acid Chloride
(CAS: 3739-38-6) (In-Situ)

Cyclopropylamine }————=—=======""
(CAS: 765-30-0)

p38 MAPK Inhibitor
Scaffold

Derivatization

3-Phenoxy-N-cyclopropylbenzamide
(Target Molecule)

Analytical Ref.

Pyrethroid Metabolite
Standard

Click to download full resolution via product page

Caption: Synthetic pathway for 3-phenoxy-N-cyclopropylbenzamide via acid chloride activation,
highlighting precursor origins and potential applications.
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Part 5: Analytical Profiling (Quality Control)[1]

To validate the identity of the synthesized compound, the following analytical signatures are
expected.

'H-NMR (400 MHz, CDCIs) Prediction

e 0 7.2-7.5 (m, ~4H): Aromatic protons (Benzoyl & Phenoxy rings).[1][2]

0 6.9-7.1 (m, ~5H): Aromatic protons (Phenoxy ortho/para).[1][2]

0 6.4 (bs, 1H): Amide N-H (Broad singlet).[1][2]

0 2.8-2.9 (m, 1H): Cyclopropyl CH (Methine).[1][2]

0 0.8-0.9 (m, 2H): Cyclopropyl CH=2.[1][2]

0 0.5-0.6 (m, 2H): Cyclopropyl CH2.[1][2]

LC-MS (ESI+)

o Expected Mass: [M+H]* = 254.31 Da.[1][2]

o Fragmentation: Look for loss of cyclopropylamine (m/z ~57) or cleavage of the phenoxy
ether bond.[1][2]

Part 6: Applications & Context
Pharmaceutical Research (Kinase Inhibition)

The N-cyclopropylbenzamide motif is a privileged scaffold in kinase inhibitor design, particularly
for p38 MAPK (Mitogen-Activated Protein Kinase) inhibitors.[1][2]

e Mechanism: The amide acts as a hydrogen bond donor/acceptor in the ATP-binding pocket.

[1][2]

o Relevance: 3-phenoxy substitution provides hydrophobic interactions deep within the pocket.

[1][2]
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Agrochemicals (Pyrethroid Metabolism)

3-Phenoxybenzoic acid is a primary metabolite of type Il pyrethroids (e.g., Cypermethrin).[1][2]

o Usage: This amide derivative may serve as a analytical standard for tracking metabolic
conjugation or environmental degradation pathways of pyrethroid insecticides.[1][2]

References

e PubChem Compound Summary: 3-Phenoxybenzoic Acid. National Center for Biotechnology
Information.[1][2] Source:[Link][1]

¢ Synthesis of N-cyclopropylbenzamides as p38 MAPK Inhibitors.Bioorganic & Medicinal
Chemistry Letters. (Contextual Reference for Scaffold Utility). Source:[Link] (Search Term: N-
cyclopropylbenzamide p38)[1]

» Pyrethroid Metabolism Pathways.Journal of Pesticide Science. Source:[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Dossier: 3-Phenoxy-N-
Cyclopropylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5389879/docs#technical-dossier-3-phenoxy-n-
cyclopropylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b5389879/docs#technical-dossier-3-phenoxy-n-cyclopropylbenzamide
https://www.benchchem.com/product/b5389879/docs#technical-dossier-3-phenoxy-n-cyclopropylbenzamide
https://www.benchchem.com/product/b5389879/docs#technical-dossier-3-phenoxy-n-cyclopropylbenzamide
https://www.benchchem.com/product/b5389879/docs#technical-dossier-3-phenoxy-n-cyclopropylbenzamide
https://www.benchchem.com/product/b5389879?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5389879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

